2-(1H-indol-3-yl)-N-(4-{[6-(1H-pyrazol-1-yl)-3-pyridazinyl]amino}phenyl)acetamide

• IUPAC Name: 2-(1H-indol-3-yl)-N-[4-[(6-pyrazol-1-ylpyridazin-3-yl)amino]phenyl]acetamide
• InChI: InChI=1S/C23H19N7O/c31-23(14-16-15-24-20-5-2-1-4-19(16)20)27-18-8-6-17(7-9-18)26-21-10-11-22(29-28-21)30-13-3-12-25-30/h1-13,15,24H,14H2,(H,26,28)(H,27,31)
• InChI Key: LMRAHPQXXBUWJV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)CC(=O)NC3=CC=C(C=C3)NC4=NN=C(C=C4)N5C=CC=N5
• Molecular Formula: C23H19N7O
• Molecular Weight: 409.4 g/mol

Description

Synthesis Analysis The synthesis of compounds related to the target molecule typically involves the formation of coordination complexes, using derivatives such as pyrazole-acetamide. These are characterized by various spectroscopic methods, including IR, NMR, and mass spectrometry. For instance, complexes have been synthesized using pyrazole-acetamide derivatives, demonstrating the versatility of these compounds in forming structurally diverse complexes (Chkirate et al., 2019).

Molecular Structure Analysis Molecular structure investigations often employ XRD, FT-IR, NMR, and DFT calculations to elucidate the geometrical parameters, stability, and electronic properties of the molecules. For example, the structural and vibrational characteristics of related acetamide derivatives have been explored, confirming the importance of hyper-conjugative interactions and charge delocalization in molecular stability (Lukose et al., 2015).

Chemical Reactions and Properties Chemical properties, such as antioxidant activity, of related compounds are examined through various in vitro assays, indicating the potential biological relevance of these molecules. For instance, the antioxidant activities of pyrazole-acetamide derivatives and their coordination complexes have been assessed, highlighting significant antioxidant properties (Chkirate et al., 2019).

Physical Properties Analysis The physical properties, such as crystallization behavior and molecular packing, are critical for understanding the solid-state structures of these compounds. These properties are typically elucidated through X-ray crystallography and various spectroscopic techniques. For instance, the crystal structure and characterization of related acetamides have been reported, showcasing diverse molecular conformations and hydrogen bonding patterns (Nayak et al., 2014).

Future Directions

The future research directions for this compound could be vast, depending on its properties and potential applications. It could be studied for its optical, thermal, and electroluminescence properties for potential use in OLED applications. Additionally, it could be evaluated for its biological activity, such as enzyme inhibition.